N-[2-[4-(Oxolan-3-yl)pyrazol-1-yl]ethyl]but-2-ynamide

• IUPAC Name: N-[2-[4-(oxolan-3-yl)pyrazol-1-yl]ethyl]but-2-ynamide
• InChI: InChI=1S/C13H17N3O2/c1-2-3-13(17)14-5-6-16-9-12(8-15-16)11-4-7-18-10-11/h8-9,11H,4-7,10H2,1H3,(H,14,17)
• InChI Key: AQAIMDOJVHQZBL-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCN1C=C(C=N1)C2CCOC2
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

Pyrazoles are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs. Pyrazole is an organic compound of azole group with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms, which are in ortho-substitution.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

In the 1H NMR spectra of the synthesized title compounds, three single peaks (s) stably occurred in the range of δ 7.51–7.40, 7.06–6.98 and 6.91–6.88 ppm, which belonged to protons of the imidazole ring.

Chemical Reactions Analysis

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Physical And Chemical Properties Analysis

Pyrazole is a weak base, with pKb 11.5 (pKa of the conjugate acid 2.49 at 25 °C).

Mechanism of Action

While the specific mechanism of action for “N-[2-[4-(Oxolan-3-yl)pyrazol-1-yl]ethyl]but-2-ynamide” is not available, pyrazole derivatives are known to exhibit a wide range of biological activities such as antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities.

Future Directions

The development of new drugs that overcome the problems of antimicrobial resistance is necessary. In the past, drugs containing heterocyclic nuclei have provided high chemotherapeutic values and have acted as a remedy for the development of novel drugs. Therefore, the future directions in the field of pyrazole research could involve the development of new drugs to overcome current health challenges.